Cas no 70238-51-6 (S-PETASIN)

• Product Name: S-PETASIN
• CAS No: 70238-51-6
• Molecular Formula: C₁₉H₂₆O₃S
• Molecular Weight: 334.47294
• CID: 974838
• PubChem ID: 16219858

S-PETASIN Properties

Names and Identifiers

• S-PETASIN
• 2-Propenoic acid, 3-(methylthio)-, (1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenyl ester, (2Z)-
• Petasyl (Z)-3-(methylthio)acrylate
• 70238-51-6
• Petasol ester B
• [(1R,2R,7S,8aR)-1,8a-dimethyl-6-oxo-7-prop-1-en-2-yl-1,2,3,4,7,8-hexahydronaphthalen-2-yl] (Z)-3-methylsulfanylprop-2-enoate
• Q27251392
• (1R,2R,7S,8aR)-7-Isopropenyl-1,8a-dimethyl-6-oxo-1,2,3,4,6,7,8,8a-octahydro-2-naphthalenyl (2Z)-3-(methylsulfanyl)acrylate
• S-Petasin - Petasites japonicus (sweet coltsfoot)
• UNII-129023415R
• XP170497
• 129023415R
• SCHEMBL25664095
• S-Petasin;
• (Z)-(1R,2R,7S,8aR)-1,8a-Dimethyl-6-oxo-7-(prop-1-en-2-yl)-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl 3-(methylthio)acrylate

• InChIKey： OHANKWLYFDFHOJ-RFTFGCRPSA-N
• Inchi： InChI=1S/C19H26O3S/c1-12(2)15-11-19(4)13(3)17(22-18(21)8-9-23-5)7-6-14(19)10-16(15)20/h8-10,13,15,17H,1,6-7,11H2,2-5H3/b9-8-/t13-,15-,17+,19+/m0/s1
• SMILES： CC1C(CCC2=CC(=O)C(CC12C)C(=C)C)OC(=O)C=CSC

Computed Properties

• Exact Mass: 334.16038
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 334.16026586g/mol
• Heavy Atom Count: 23
• Complexity: 575
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37
• Solubility: DMSO: 24 mg/mL, soluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids